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Compound of Interest

Compound Name: Shp2-IN-24

Cat. No.: B12385117 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and step-by-step procedures for the

proper disposal of Shp2-IN-24, a potent SHP2 inhibitor. The following procedures are based on

the safety data sheet (SDS) for a structurally similar compound, SHP2-IN-9, and should be

followed in conjunction with all applicable local, state, and federal regulations.

Chemical and Hazard Information
A comprehensive understanding of the chemical properties and associated hazards is the first

step in safe disposal. While a specific Safety Data Sheet (SDS) for Shp2-IN-24 is not readily

available, the data for a related compound, SHP2-IN-9, provides valuable guidance.
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Property Information (based on SHP2-IN-9)

GHS Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

GHS Precautionary Statements

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P273: Avoid release to the

environment. P301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell. P330: Rinse mouth. P391:

Collect spillage. P501: Dispose of contents/

container to an approved waste disposal plant.

[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Hazardous Decomposition
Under fire conditions, may decompose and emit

toxic fumes.[1]

Experimental Protocols for Disposal
The following protocols outline the necessary steps for the safe disposal of Shp2-IN-24,

whether in solid form or in a solvent.

Disposal of Solid Shp2-IN-24:

Collection: Collect waste Shp2-IN-24 in a clearly labeled, sealed container.

Waste Stream: Dispose of the container as hazardous chemical waste.

Regulatory Compliance: Ensure disposal is carried out by a licensed waste disposal

company in accordance with all federal, state, and local environmental regulations.

Disposal of Shp2-IN-24 in Solution:

Collection: Collect solutions containing Shp2-IN-24 in a labeled, sealed, and appropriate

solvent-resistant waste container.
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Waste Segregation: Do not mix with other waste streams unless compatibility is confirmed.

Hazardous Waste Disposal: The solvent mixture should be treated as hazardous waste and

disposed of through a licensed waste disposal service.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and steps for the proper disposal

of Shp2-IN-24.
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Caption: Workflow for the proper disposal of Shp2-IN-24.

By adhering to these guidelines, laboratory professionals can ensure the safe handling and

disposal of Shp2-IN-24, minimizing risks to personnel and the environment. Always consult

your institution's specific safety protocols and a certified safety professional for any questions

or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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